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Compound of Interest

Compound Name: Gold tribromide

Cat. No.: B127331

Technical Support Center: Gold Tribromide
(AuBrs3)

This guide provides researchers, scientists, and drug development professionals with essential
information for the safe and effective handling and storage of moisture-sensitive gold
tribromide.

Frequently Asked Questions (FAQSs)

Q1: What is gold tribromide and what are its key properties?

Gold tribromide (AuBr3) is a gold coordination entity that exists as a dark-red to black
crystalline solid.[1] In its solid state, it forms a dimer, AuzBre.[1] It is a key catalyst in various
organic reactions and a precursor for the synthesis of other gold compounds.[2][3][4] Key
properties are summarized in the table below.

Q2: Why is gold tribromide considered moisture-sensitive?

Gold tribromide is hygroscopic, meaning it readily absorbs moisture from the atmosphere.[5]
[6] This reactivity with water can lead to hydrolysis, where the compound reacts with water and
decomposes.[2] This degradation can affect its chemical properties and performance in
experiments.[5]

Q3: What are the visual signs of gold tribromide decomposition due to moisture?
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Anhydrous gold tribromide is typically a dark brown or black solid.[2] Upon exposure to
moisture, it may change in appearance, potentially becoming gummy, clumpy, or forming a
paste-like substance.[6] A color change to a more orange or brown powder could also indicate
hydration.[2]

Q4: Is gold tribromide sensitive to other environmental factors?

Yes, in addition to moisture, gold tribromide is also light-sensitive. Exposure to light can cause
decomposition, resulting in the formation of free gold.

Q5: What are the primary safety hazards associated with gold tribromide?

Gold tribromide is corrosive and can cause severe skin burns and eye damage.[1][3] It is
crucial to handle it with appropriate personal protective equipment (PPE), including gloves,
safety goggles, and a lab coat.[5] Handling should be performed in a well-ventilated area or
under a fume hood to avoid inhalation of any dust or potential decomposition products like
bromine vapors.[2]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Color change of solid (e.qg.,
from dark red/black to

brownish-yellow)

Moisture absorption/Hydration

- Immediately transfer the
compound to a dry, inert
atmosphere (glove box or
desiccator).- For future use,
handle exclusively under inert
conditions.- If the extent of
hydration is unknown, consider
repurification or using a fresh

batch for sensitive reactions.

Inconsistent or poor results in

catalytic reactions

Decomposition of gold
tribromide due to improper

storage or handling

- Verify the integrity of your
storage container and the
dryness of your solvents and
reagents.- Use a fresh,
unopened container of gold
tribromide for comparison.-
Ensure all glassware is

rigorously dried before use.

Difficulty in weighing and

transferring the solid

The compound has become
sticky or clumpy due to

moisture exposure.[6]

- Handle the compound in a
glove box with a low-humidity
atmosphere.- Use glossy or
anti-static weighing paper to
minimize sticking.[7]- For
quantitative transfer, weigh the
compound in a vial, add the
reaction solvent to the vial to
dissolve it, and then transfer

the solution.

Formation of a precipitate in

solution

The solvent may not be
sufficiently dry, or the

compound has decomposed.

- Ensure solvents are
anhydrous.- Prepare solutions
under an inert atmosphere.- If
a precipitate forms, it may be
necessary to filter the solution
under inert conditions before

use.
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Quantitative Data Summary

Parameter Value Source(s)

Molecular Formula AuBr3 [1][3]

Molecular Weight 436.68 g/mol [3]
Dark-red to black crystalline

Appearance solid; can also appear as [1112]
orange to brown powder

Melting Point 97.5 °C (decomposes) [1]
Slightly soluble in water and

Solubility ethanol. Soluble in some [2]

organic solvents.

Recommended Storage

Temperature

15°C to 25°C

[8]

Recommended Storage

Humidity

Below 40% Relative Humidity

[8]

Experimental Protocols
Protocol 1: Weighing and Transferring Gold Tribromide

in a Glove Box

Objective: To accurately weigh and transfer moisture-sensitive gold tribromide while

preventing exposure to atmospheric moisture.

Materials:

Spatula

Gold tribromide in its original container

Weighing boat or glossy weighing paper[7]

Reaction flask with a septum or other sealable cap
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o Analytical balance (located inside the glove box)

e Glove box with an inert atmosphere (e.g., nitrogen or argon) and low oxygen and moisture
levels (<1 ppm)[9]

Procedure:

o Glove Box Preparation: Ensure the glove box has a stable inert atmosphere with oxygen and
moisture levels below 1 ppm.[9]

o Material Transfer into Glove Box: Introduce the sealed container of gold tribromide, spatula,
weighing boat, and reaction flask into the glove box antechamber. Cycle the antechamber
with vacuum and inert gas at least three times to remove atmospheric contaminants.[10]

« Equilibration: Allow all items to equilibrate to the glove box atmosphere for at least 30
minutes.

» Weighing:

o Place the weighing boat on the analytical balance and tare it.

[e]

Carefully open the gold tribromide container.

[e]

Using a clean, dry spatula, transfer the desired amount of gold tribromide to the weighing
boat.

Record the mass.

[e]

o

Securely close the gold tribromide container.
o Transfer to Reaction Flask:
o Carefully add the weighed gold tribromide to the reaction flask.

o If any residue remains on the weighing boat, it can be rinsed into the flask with the
reaction solvent.

» Sealing: Seal the reaction flask before removing it from the glove box.
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o Cleanup: Clean the spatula and any spills within the glove box. Remove all waste through
the antechamber.

Protocol 2: Handling Gold Tribromide using a Schlenk
Line

Objective: To handle gold tribromide in an inert atmosphere when a glove box is not available.
Materials:

o Gold tribromide in a sealable container (e.g., a vial with a septum-lined cap)

Schlenk line with a dual vacuum/inert gas manifold

Schlenk flask

Spatula

Source of dry, inert gas (nitrogen or argon)

Vacuum pump

Procedure:

Glassware Preparation: Ensure all glassware is thoroughly dried in an oven (e.g., 120°C
overnight) and cooled under a stream of inert gas.[11]

o Assembling the Apparatus: Assemble the Schlenk flask and attach it to the Schlenk line.

o Creating an Inert Atmosphere: Evacuate the Schlenk flask using the vacuum manifold and
then backfill with inert gas. Repeat this cycle at least three times to ensure all air and
moisture are removed.[12]

o Weighing and Transfer:

o Weigh the gold tribromide in a sealed vial.
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o Under a positive flow of inert gas from the Schlenk line, quickly remove the stopper from
the Schlenk flask and add the gold tribromide.

o Alternatively, for more sensitive applications, a solids addition tube can be used. The tube
is loaded with gold tribromide in a glove bag or under a stream of inert gas and then
attached to the Schlenk flask.[12]

e Re-weighing for Accuracy: Re-weigh the empty vial to determine the exact amount of gold
tribromide transferred.

e Reaction Setup: Introduce solvents and other reagents to the Schlenk flask via syringe or
cannula under a positive pressure of inert gas.

Visualizations
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Caption: Workflow for handling moisture-sensitive gold tribromide.
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Observation:
AuBr3 is not dark red/black

Was the container sealed properly?

Likely Cause:

- . >
Was it handled in a dry atmosphere? Moisture ingress during storage

Likely Cause:
Moisture exposure during handling

Action:
Move to inert atmosphere (glove box/desiccator)

Action:

Yes, color may be|from manufacturer . .
Y Re-evaluate handling procedures (use glove box or Schlenk line)

A4

For Critical Experiments:
Use a fresh, unopened batch of AuBr3

Proceed with caution

Click to download full resolution via product page

Caption: Troubleshooting guide for color change in gold tribromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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